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Compound of Interest

Compound Name:
(R)-(1-Boc-Pyrrolidin-3-yl)-acetic

acid

Cat. No.: B1332679 Get Quote

This guide provides an in-depth analysis of (R)-(1-Boc-pyrrolidin-3-yl)acetic acid, a chiral

building block crucial in modern medicinal chemistry. We will explore its chemical identity,

physicochemical properties, synthesis, and applications, offering field-proven insights for

researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of a Chiral
Scaffold
(R)-(1-Boc-pyrrolidin-3-yl)acetic acid is a synthetic amino acid derivative featuring a pyrrolidine

ring, a foundational structure in numerous biologically active compounds.[1][2] The significance

of this molecule lies in its specific stereochemistry and the orthogonally protected functional

groups: a tert-butoxycarbonyl (Boc) protected amine and a carboxylic acid. This arrangement

allows for selective chemical manipulation, making it an invaluable intermediate in the

synthesis of complex pharmaceutical agents.[3]

The defined '(R)' stereocenter is often critical for achieving desired biological activity and

optimal binding to target receptors.[3] The pyrrolidine scaffold itself is prized in drug discovery

for its ability to explore three-dimensional chemical space due to its non-planar structure, a

feature that can enhance binding affinity and selectivity.[1][2]
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CAS Number: 204688-60-8[4][5][6][7]

Physicochemical and Safety Data
A thorough understanding of a compound's properties is the bedrock of its effective and safe

application in a laboratory setting. The data presented below has been consolidated from

various authoritative sources.

Chemical Properties
Property Value Source(s)

Molecular Formula C11H19NO4 [6][7]

Molecular Weight 229.27 g/mol [6][7][8]

IUPAC Name

2-[(3R)-1-[(2-methylpropan-2-

yl)oxycarbonyl]pyrrolidin-3-

yl]acetic acid

[6]

Synonyms

(R)-N-Boc-3-pyrrolidineacetic

acid, (3R)-1-Boc-3-

pyrrolidineacetic acid

[6][9]

Boiling Point 357.4 ± 15.0 °C (Predicted) [6]

Density 1.151 ± 0.06 g/cm³ (Predicted) [6]

pKa 4.65 ± 0.10 (Predicted) [6]

Storage Temperature 2-8°C [6]

Safety and Handling
As a laboratory-grade chemical, (R)-(1-Boc-pyrrolidin-3-yl)acetic acid requires careful handling

to mitigate potential hazards. The following information is derived from Globally Harmonized

System (GHS) classifications and safety data sheets (SDS).
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Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation.[4][6]

Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes serious

eye irritation.[4][6]

STOT SE (Category

3)
GHS07 Warning

H335: May cause

respiratory irritation.[4]

Precautionary Measures & First Aid:

Handling: Use only in a well-ventilated area.[10][11] Avoid breathing dust.[10][12] Wash

hands and any exposed skin thoroughly after handling.[10][11][12] Wear protective gloves,

clothing, and eye/face protection.[10][11][12]

Storage: Store in a dry, well-ventilated place with the container tightly closed.[10]

Recommended storage is at room temperature, sealed.[7]

In Case of Contact:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention if irritation persists.[10][11]

[12]

Skin: Wash off with plenty of soap and water. If skin irritation occurs, get medical advice.

[10][11]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[10][11]

Synthesis and Purification: A Validated Protocol
The synthesis of (R)-(1-Boc-pyrrolidin-3-yl)acetic acid typically involves the protection of the

pyrrolidine nitrogen with a Boc group. This strategy is fundamental as it prevents the amine

from participating in unwanted side reactions.
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Synthetic Workflow Overview
The following diagram illustrates a common synthetic approach, which involves the N-Boc

protection of a precursor.
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Synthesis of (R)-(1-Boc-pyrrolidin-3-yl)acetic acid

Precursor: (R)-pyrrolidin-3-ylacetic acid derivative

Dissolve in Dioxane/Water

Reagents

Add 1N NaOH

Adjust pH

Introduce Di-tert-butyl dicarbonate (Boc)2O

Protection Step

Stir at Room Temperature (1.5h)

Acidification (3N HCl) & 
Ether Extraction

Reaction Quench

Final Product: 
(R)-(1-Boc-pyrrolidin-3-yl)acetic acid

Isolation

Click to download full resolution via product page

Caption: High-level workflow for the N-Boc protection synthesis route.
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Step-by-Step Experimental Protocol
This protocol is adapted from established chemical synthesis methodologies.[6][13]

Deprotection of Precursor (If Necessary): A solution of the preceding protected product (e.g.,

4.95 g) is dissolved in a mixture of dichloromethane (50 ml) and trifluoroacetic acid (25 ml).

[13] This mixture is stirred at room temperature for approximately 3 hours to remove a prior

protecting group, then concentrated under reduced pressure.[13]

Reaction Setup: The residue from the previous step is dissolved in a mixture of dioxane (40

ml) and 1N sodium hydroxide (40 ml).[6][13]

Boc Protection: To this solution, di-tert-butyl dicarbonate (4.3 g) dissolved in dioxane (40 ml)

is added at room temperature.[6][13]

Reaction: The resulting mixture is stirred vigorously for 1.5 hours at room temperature to

ensure the complete reaction of the amine with the Boc anhydride.[6][13]

Workup and Extraction: The reaction mixture is diluted with diethyl ether.[13] The organic

phase is washed with 1N NaOH. The aqueous phase is then carefully acidified to a low pH

using 3N HCl.[13]

Isolation: The acidified aqueous phase is extracted multiple times with diethyl ether.[13] The

combined ether extracts are washed, dried over an anhydrous salt (e.g., MgSO4 or

Na2SO4), and concentrated in vacuo to yield the final product, tert-butyl (R)-3-

carboxymethyl-pyrrolidine-1-carboxylate.[13]

Core Applications in Drug Development
The unique structure of (R)-(1-Boc-pyrrolidin-3-yl)acetic acid makes it a versatile building block

in medicinal chemistry.[14] Its primary role is as a key intermediate for introducing a specific

chiral pyrrolidine motif into larger, more complex molecules.

Role as a Chiral Intermediate
The compound serves as a scaffold to which other molecular fragments can be attached via its

carboxylic acid group, while the Boc-protected amine remains shielded. After subsequent

synthetic steps, the Boc group can be easily removed under acidic conditions, revealing a
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secondary amine that can be further functionalized. This process is foundational in constructing

novel therapeutic agents.[3][14]

The diagram below illustrates its conceptual use in synthesizing a hypothetical drug candidate.

Application in Drug Synthesis

(R)-(1-Boc-pyrrolidin-3-yl)acetic acid

Peptide Coupling
(Amide bond formation with R1-NH2)

Boc-Protected Intermediate

Boc Deprotection
(e.g., TFA or HCl)

Deprotected Pyrrolidine

Functionalization of Amine
(e.g., Alkylation, Acylation with R2-X)

Final Drug Candidate

Click to download full resolution via product page
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Caption: Conceptual pathway for drug synthesis using the title compound.

Fields of Application
Peptide Synthesis: This molecule is a valuable building block for creating peptidomimetics

and complex peptides for drug development.[14]

Neuropharmacology: Its structure is a candidate for developing new pharmaceuticals that

can influence neurological pathways.[14]

Enzyme Inhibition: It is used in studies to understand enzyme mechanisms, potentially

leading to the development of novel enzyme inhibitors.[14]

Conclusion
(R)-(1-Boc-pyrrolidin-3-yl)acetic acid, identified by CAS number 204688-60-8, is more than just

a chemical reagent; it is a strategic tool for the modern medicinal chemist. Its well-defined

stereochemistry, coupled with the versatility of its protected functional groups, provides a

reliable and efficient pathway for the synthesis of innovative therapeutics. The protocols and

data presented in this guide offer a robust framework for its application, grounded in

established scientific principles and safety standards, empowering researchers to advance the

frontiers of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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